Cas no 2172396-43-7 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid)

3-{2-[2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclopentyl backbone and a 2-methylbutanoic acid moiety, offering steric and conformational diversity in peptide design. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for selective deprotection under mild basic conditions. This compound is particularly valuable for introducing constrained cyclic structures and hydrophobic side chains into peptide sequences, enhancing stability and binding affinity. Its high purity and well-defined reactivity make it suitable for research in medicinal chemistry and bioconjugation. Proper handling under inert conditions is recommended to preserve its integrity.
3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid structure
2172396-43-7 structure
Product Name:3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid
CAS No:2172396-43-7
MF:C27H32N2O5
MW:464.553387641907
CID:5834662
PubChem ID:165804721
Update Time:2025-05-23

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid
    • 2172396-43-7
    • 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid
    • EN300-1525960
    • Inchi: 1S/C27H32N2O5/c1-16(26(31)32)17(2)28-25(30)14-18-8-7-13-24(18)29-27(33)34-15-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,16-18,23-24H,7-8,13-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: QDYYHXSPPLNVDP-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(NC(C)C(C(=O)O)C)=O)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 105Ų

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid Pricemore >>

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Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid

Research Brief on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid (CAS: 2172396-43-7)

In recent years, the compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid (CAS: 2172396-43-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug discovery and peptide synthesis. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclopentylacetamido moiety makes it a valuable intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity through novel synthetic routes, leveraging advanced techniques such as microwave-assisted synthesis and flow chemistry. These advancements have significantly reduced the time and cost associated with the production of this compound, making it more accessible for large-scale applications.

In addition to its synthetic utility, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The stability and solubility of this compound under physiological conditions have also been a subject of recent investigations. Researchers have employed various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize its degradation products and optimize formulation strategies. These studies are critical for ensuring the compound's suitability in drug development pipelines.

Looking ahead, the continued exploration of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid is expected to yield valuable insights into its applications in medicinal chemistry. Collaborative efforts between academia and industry will be essential to translate these findings into practical solutions for unmet medical needs. This research brief underscores the importance of this compound in advancing the frontiers of chemical biology and pharmaceutical sciences.

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